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Compound of Interest

Compound Name: Fmoc-Dap(Z)-OH

Cat. No.: B557060 Get Quote

For researchers and professionals in the field of drug development, the proper handling and

disposal of chemical reagents like Fmoc-Dap(Z)-OH is a cornerstone of laboratory safety and

environmental responsibility. Adherence to strict disposal protocols is essential to mitigate risks

and ensure compliance with regulatory standards. This guide provides detailed procedures for

the safe disposal of Nα-Fmoc-Nβ-Z-L-2,3-diaminopropionic acid (Fmoc-Dap(Z)-OH), a key

reagent in peptide synthesis.

Key Properties for Safe Handling and Disposal
A summary of the relevant physical and chemical properties of Fmoc-Dap(Z)-OH is presented

below.[1][2] Understanding these properties is crucial for making informed decisions on its

proper disposal.

Property Value

CAS Number 204316-36-9[1][3][4]

Molecular Formula C26H24N2O6[1][2][5]

Molecular Weight 460.48 g/mol [1][5]

Appearance Powder/Solid[1]

Storage Class 11 - Combustible Solids[1]

Water Hazard Class (WGK) 3 (severe hazard to water)[1]
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Personal Protective Equipment (PPE)
Prior to handling Fmoc-Dap(Z)-OH for disposal, it is imperative to be outfitted with the

appropriate personal protective equipment to minimize exposure risks.[1] This includes:

Eye Protection: Chemical safety goggles or glasses that comply with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn.

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile gloves, to prevent

skin contact.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95

type) is recommended.[1]

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-Dap(Z)-OH is essential to protect personnel and the

environment. Under no circumstances should this chemical be disposed of down the drain or in

regular waste streams.

Segregation of Waste: Keep Fmoc-Dap(Z)-OH waste separate from other chemical waste to

avoid unintended reactions.[6]

Solid Waste:

Collect any unreacted Fmoc-Dap(Z)-OH and contaminated disposable items (e.g., weigh

boats, gloves, paper towels) in a designated, clearly labeled, and sealed container for

solid chemical waste.[6]

Liquid Waste:

Solutions containing Fmoc-Dap(Z)-OH should be collected in a separate, labeled, and

sealed container for liquid chemical waste.[6]

Depending on the solvent used, this may be classified as halogenated or non-halogenated

solvent waste.[6]
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Waste solutions from peptide synthesis deprotection steps containing Fmoc-Dap(Z)-OH
will also contain reagents like piperidine and solvents such as dimethylformamide (DMF).

This waste must be collected in a designated, sealed container for hazardous liquid waste.

Containerization:

Use containers that are chemically resistant and can be securely sealed.[7]

Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-
Dap(Z)-OH," and any other identifiers required by your institution's waste management

program.[6]

Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure area away

from incompatible materials.

Follow your institution's guidelines for the temporary storage of chemical waste.

Final Disposal:

All waste containers must be disposed of through your institution's certified chemical

waste disposal program.[6]

Ensure that the disposal process adheres to all local, state, and federal regulations for

hazardous waste disposal.[7]

Contaminated Packaging:

Empty containers can be triple-rinsed (or equivalent) with a suitable solvent. The rinsate

should be collected as hazardous liquid waste.

After rinsing, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill or through controlled incineration with flue gas

scrubbing for combustible packaging materials.[7]

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of Fmoc-Dap(Z)-
OH.
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Caption: Workflow for the safe disposal of Fmoc-Dap(Z)-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.benchchem.com/product/b557060?utm_src=pdf-body-img
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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